Cas no 1807087-55-3 (4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1807087-55-3
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4880172
• Update Time: 2025-06-10

4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C9H5F5N2O/c10-8(11)6-5(1-15)4(3-17)2-16-7(6)9(12,13)14/h2,8,17H,3H2
• InChI Key： XDYWABZKFJOXJJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(CO)=CN=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9

Additional information on 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol

Comprehensive Analysis of 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1807087-55-3)

The compound 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1807087-55-3) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring cyano, difluoromethyl, and trifluoromethyl functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorinated organic compounds in drug discovery and crop protection.

One of the key reasons for the rising interest in 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and the incorporation of fluorine atoms often enhances metabolic stability, bioavailability, and binding affinity. This compound’s pyridine core and fluorinated substituents align with current trends in the design of next-generation pharmaceuticals, particularly in oncology and central nervous system (CNS) therapeutics.

In the agrochemical sector, 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol is being explored as a precursor for crop protection agents. Fluorinated pyridines are known for their ability to improve the efficacy and environmental profile of pesticides. With increasing regulatory pressure on traditional agrochemicals, the demand for safer, more efficient alternatives has never been higher. This compound’s structural features make it a promising candidate for addressing these challenges.

From a synthetic chemistry perspective, the preparation of CAS No. 1807087-55-3 involves advanced methodologies such as cross-coupling reactions and fluorination techniques. These processes are critical for achieving high yields and purity, which are essential for industrial-scale production. Recent advancements in catalytic fluorination have further streamlined the synthesis of such compounds, reducing costs and environmental impact.

The physicochemical properties of 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol also warrant attention. Its solubility, stability, and reactivity under various conditions are key factors in its application. For instance, the presence of the hydroxymethyl group at the 5-position offers opportunities for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In the context of sustainability, the compound’s potential for green chemistry applications is noteworthy. Fluorinated compounds often require harsh conditions for synthesis, but recent innovations in biocatalysis and flow chemistry are paving the way for more sustainable production methods. This aligns with the global push toward environmentally friendly chemical processes, a topic of great interest to researchers and policymakers alike.

Another area of exploration is the compound’s role in material science. Fluorinated pyridines are increasingly used in the development of advanced materials, such as organic semiconductors and liquid crystals. The electronic properties imparted by the trifluoromethyl group make this compound a candidate for applications in optoelectronics and flexible displays, which are rapidly growing markets.

For those seeking detailed information on CAS No. 1807087-55-3, it is important to consult reliable sources such as peer-reviewed journals, patent databases, and chemical supplier catalogs. The compound’s safety data and handling guidelines should also be reviewed to ensure compliance with laboratory and industrial standards. As with any specialized chemical, proper storage conditions and disposal protocols must be followed to mitigate risks.

In summary, 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and alignment with contemporary research trends make it a compound worth watching in the coming years. Whether you are a synthetic chemist, a pharmaceutical researcher, or an agrochemical developer, understanding this molecule’s potential could open new avenues for innovation.